Cas no 26979-05-5 (4-Aminopyrimido4,5-dpyrimidine)

• Product Name: 4-Aminopyrimido4,5-dpyrimidine
• CAS No: 26979-05-5
• MF: C₆H₅N₅
• MW: 147.137399435043
• MDL: MFCD02251673
• CID: 250382
• PubChem ID: 13805342
• Update Time: 2025-08-03

4-Aminopyrimido4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidin-4-amine
• 4-aminopyrimido(5,5-d)pyrimidine
• 4-Aminopyrimido[4,5-d]pyrimidine
• 4-Amino-pyrimido<4.5-d>pyrimidin
• Pyrimido[4,5-d]pyrimidin-4-ylamin
• pyrimido[4,5-d]pyrimidin-4-ylamine
• pyrimido[6,5-d]pyrimidin-5-yl-amine
• Oprea1_455304
• FCH845772
• AB11621
• TRA0063484
• SY006526
• AX8149863
• AB0062474
• PYRIMIDO[4,5-D][1,3]DIAZIN-4-AMINE
• BBA97905
• DTXSID50550020
• 2-(4'-Methoxy-[1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde
• 26979-05-5
• AMY20331
• 4-Aminopyrimido[4,5-d]pyrimidine 97%
• Pyrimido[4,5-d]pyrimidin-4-amine (9CI)
• FT-0693909
• AS-31590
• AKOS003617920
• pyrimido[4, 5-d]pyrimidin-4-amine
• MFCD02251673
• 4-Aminopyrimido[4 pound not5-d]pyrimidine
• DB-067715
• [1,3]DIAZINO[4,5-D]PYRIMIDIN-4-AMINE
• 4-Aminopyrimido4,5-dpyrimidine

• MDL： MFCD02251673
• Inchi： 1S/C6H5N5/c7-5-4-1-8-2-10-6(4)11-3-9-5/h1-3H,(H2,7,8,9,10,11)
• InChI Key： PSYGVOQINLFTHK-UHFFFAOYSA-N
• SMILES： N1C=NC(=C2C=NC=NC=12)N

Computed Properties

• Exact Mass: 147.05400
• Monoisotopic Mass: 147.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• XLogP3: -0.2

Experimental Properties

• Density: 1.490±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >360 ºC (sublm)
• Boiling Point: 365.1℃/760mmHg
• Flash Point: 202.1℃
• Refractive Index: 1.761
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),
• PSA: 77.58000
• LogP: 0.58320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Aminopyrimido4,5-dpyrimidine

Comprehensive Overview of 4-Aminopyrimido[4,5-d]pyrimidine (CAS No. 26979-05-5): Properties, Applications, and Research Insights

4-Aminopyrimido[4,5-d]pyrimidine (CAS No. 26979-05-5) is a heterocyclic organic compound with a fused pyrimidine backbone, widely recognized for its role in pharmaceutical and biochemical research. This compound, often abbreviated as 4-APP, belongs to the pyrimidopyrimidine family, a class of nitrogen-rich bicyclic structures that exhibit remarkable versatility in drug discovery and material science. Its molecular formula (C₆H₅N₅) and unique scaffold make it a valuable intermediate for synthesizing nucleoside analogs, kinase inhibitors, and other bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the significance of 4-Aminopyrimido[4,5-d]pyrimidine as a building block for targeted therapies. Researchers are particularly interested in its potential applications in cancer treatment, where it serves as a precursor for small-molecule inhibitors targeting tyrosine kinases and angiogenesis pathways. The compound's ability to modulate protein-protein interactions has also sparked interest in neurodegenerative disease research, aligning with growing public interest in Alzheimer's and Parkinson's therapeutics.

From a synthetic chemistry perspective, CAS No. 26979-05-5 is notable for its reactivity at the 4-amino group, which allows for selective functionalization. This property is leveraged in the design of high-throughput screening libraries, a topic frequently searched by pharmaceutical professionals. The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in in vitro assays, a key consideration for drug discovery teams optimizing ADME profiles.

Environmental and green chemistry applications of 4-Aminopyrimido[4,5-d]pyrimidine are emerging as a trending topic. Its derivatives are being explored as catalysts for sustainable chemical transformations, addressing the demand for eco-friendly synthesis methods. This aligns with the increasing popularity of search terms like "biodegradable heterocycles" and "non-toxic pharmaceutical intermediates" in scientific literature.

Analytical characterization of 26979-05-5 typically involves HPLC, mass spectrometry, and NMR spectroscopy, techniques commonly queried by quality control specialists. The compound exhibits strong UV absorption due to its conjugated system, making it suitable for photophysical studies—a niche but growing area in material science forums. Recent patents have disclosed its incorporation into organic semiconductors, connecting it to the booming field of flexible electronics.

In computational chemistry, 4-APP serves as a model system for studying hydrogen bonding networks and tautomeric equilibria, topics frequently discussed in quantum chemistry circles. Molecular docking simulations using this scaffold have provided insights into allosteric modulation of enzymes, a hot topic in precision medicine discussions. These applications respond to frequent search queries about "structure-based drug design" and "in silico screening" methodologies.

The commercial availability of 4-Aminopyrimido[4,5-d]pyrimidine from specialty chemical suppliers has expanded its accessibility to academic and industrial labs. Storage recommendations typically emphasize protection from moisture and light, with stability data being a common search parameter for laboratory managers. Its classification as a non-hazardous research chemical under standard handling conditions makes it preferable for educational demonstrations of heterocyclic compound reactivity.

Future research directions for CAS 26979-05-5 may explore its metal-organic framework (MOF) integration or bioconjugation techniques, both trending subjects in nanotechnology journals. As the scientific community prioritizes multi-target drug design, this compound's modularity positions it as a promising candidate for polypharmacology studies—addressing frequently asked questions about drug repurposing strategies in PubMed searches.